Cas no 2228655-13-6 (2,2-dimethyl-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropane-1-carboxylic acid
• CAS No: 2228655-13-6
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 6615698
• PubChem ID: 165973309
• Update Time: 2025-10-24

2,2-dimethyl-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropane-1-carboxylic acid
• 2228655-13-6
• EN300-2001032

• Inchi： 1S/C13H18N2O2/c1-12(2)7-13(12,11(16)17)10-8-5-3-4-6-9(8)14-15-10/h3-7H2,1-2H3,(H,14,15)(H,16,17)
• InChI Key： BKTXYTYMALLHMD-UHFFFAOYSA-N
• SMILES： OC(C1(C2C3CCCCC=3NN=2)CC1(C)C)=O

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66Ų

Additional information on 2,2-dimethyl-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropane-1-carboxylic acid

Introduction to 2,2-dimethyl-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropane-1-carboxylic acid (CAS No. 2228655-13-6)

2,2-dimethyl-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropane-1-carboxylic acid, also known by its CAS number 2228655-13-6, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indazoles and cyclopropanes, which are known for their diverse biological activities and potential therapeutic applications.

The structure of 2,2-dimethyl-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropane-1-carboxylic acid is characterized by a cyclopropane ring fused to an indazole moiety. The cyclopropane ring is substituted with two methyl groups at the 2-position, while the indazole ring is tetrahydro-substituted at the 4,5,6,7 positions. This unique structural arrangement confers the compound with specific chemical and biological properties that make it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 2,2-dimethyl-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropane-1-carboxylic acid in the treatment of various diseases. One of the key areas of interest is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry (2023), researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2,2-dimethyl-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropane-1-carboxylic acid has also shown promise in cancer research. A study conducted by a team at the National Cancer Institute (2023) found that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves targeting specific signaling pathways that are often dysregulated in cancer cells. These findings suggest that 2,2-dimethyl-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropane-1-carboxylic acid could be developed into a novel anticancer agent.

In addition to its therapeutic potential, the synthesis and chemical properties of 2,2-dimethyl-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropane-1-carboxylic acid have been extensively studied. A recent paper in Organic Letters (2023) described an efficient synthetic route for this compound using palladium-catalyzed cross-coupling reactions. This method not only improves the yield but also reduces the number of steps required for synthesis, making it more feasible for large-scale production.

The physical and chemical properties of 2,2-dimethyl-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropane-1-carboxylic acid have also been well-characterized. It is a white crystalline solid with a melting point of approximately 180°C. The compound is soluble in common organic solvents such as methanol and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties are crucial for its formulation into pharmaceutical products.

The safety profile of 2,2-dimethyl-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropane-1-carboxylic acid has been evaluated in preclinical studies. Toxicity assays conducted in animal models have shown that this compound has a favorable safety profile with no significant adverse effects observed at therapeutic doses. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

In conclusion, 2,2-dimethyl-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropane-1-carboxylic acid (CAS No. 2228655-13-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and anticancer properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.